Cas no 927637-25-0 (2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid)

• Product Name: 2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid
• CAS No: 927637-25-0
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• CID: 5428463
• Update Time: 2025-05-26

2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(5-methoxy-2,4-dimethylphenyl)sulfonyl]amino}benzoic acid
• 2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid

• Inchi： 1S/C16H17NO5S/c1-10-8-11(2)15(9-14(10)22-3)23(20,21)17-13-7-5-4-6-12(13)16(18)19/h4-9,17H,1-3H3,(H,18,19)
• InChI Key： IQVYOSLCMJOSFE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NC1C=CC=CC=1C(O)=O)C1C(C)=CC(=C(OC)C=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid

Introduction to 2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid (CAS No. 927637-25-0)

2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 927637-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of a benzoic acid moiety and a sulfonamido group in its structure imparts unique chemical and pharmacological properties, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid consists of a benzene ring substituted with a methoxy group at the 5-position and two methyl groups at the 2- and 4-positions. This substitution pattern contributes to its distinct electronic and steric properties, which are crucial for its interaction with biological targets. The sulfonamido group (-SO₂NH₂) is a key pharmacophore that often enhances binding affinity and metabolic stability, making it a valuable component in the design of novel therapeutic agents.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, anticancer, and antiviral applications. The specific combination of functional groups in 2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid suggests potential interactions with enzymes and receptors involved in disease pathways. For instance, the sulfonamido moiety can mimic the structure of natural substrates or inhibitors, thereby modulating enzymatic activity.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Recent studies have highlighted the importance of sulfonamide derivatives in inhibiting key pro-inflammatory cytokines and enzymes. The structural features of 2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid may enable it to interfere with signaling pathways such as NF-κB and MAPK, which are critical for regulating inflammation.

Furthermore, the benzoic acid component of this compound has been associated with various pharmacological effects. Benzoic acid derivatives are known for their antimicrobial properties and their ability to enhance drug solubility and bioavailability. The presence of this group in 2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid may contribute to its overall efficacy by improving pharmacokinetic profiles and facilitating cellular uptake.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid with high precision. Molecular docking studies have suggested that this compound may interact with target proteins involved in metabolic disorders and neurodegenerative diseases. These findings provide a strong rationale for further investigation into its potential therapeutic applications.

The synthesis of 2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfonamido group typically involves reactions such as sulfonylation followed by nucleophilic substitution or condensation reactions. Advanced synthetic techniques, including flow chemistry and catalytic processes, have been employed to improve efficiency and scalability.

In conclusion,2-(5-methoxy-2,4-dimethylbenzenesulfonamido)benzoic acid (CAS No. 927637-25-0) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug development efforts aimed at addressing various human diseases. As our understanding of molecular interactions continues to evolve,this compound holds significant promise as a lead structure or intermediate in the discovery of novel therapeutic agents.